Cas no 873842-25-2 (2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-)

2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)- structure
873842-25-2 structure
Product Name:2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-
CAS No:873842-25-2
MF:C9H8O7
MW:228.155623435974
CID:1885355
PubChem ID:71413030
Update Time:2025-04-21

2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-
    • 3-(2,3,4,5,6-pentahydroxyphenyl)prop-2-enoic acid
    • DTXSID20832562
    • 873842-25-2
    • 3-(Pentahydroxyphenyl)prop-2-enoic acid
    • Inchi: 1S/C9H8O7/c10-4(11)2-1-3-5(12)7(14)9(16)8(15)6(3)13/h1-2,12-16H,(H,10,11)
    • InChI Key: NTPXUZRWRCKXRZ-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C(=C(C=1C=CC(=O)O)O)O)O)O

Computed Properties

  • Exact Mass: 228.02700259Da
  • Monoisotopic Mass: 228.02700259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 138Ų
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